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Compound of Interest

Compound Name: Ethyl heptadecanoate

Cat. No.: B153879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

ethyl heptadecanoate (also known as ethyl margarate), a long-chain fatty acid ester.[1][2][3]

This compound serves as a valuable intermediate in organic synthesis and finds applications in

the flavor, fragrance, and cosmetic industries.[1] In pharmaceutical development, it can be

used as a solvent or carrier to improve the solubility and bioavailability of active pharmaceutical

ingredients.[1] A thorough understanding of its physical properties, such as its melting and

boiling points, is critical for its application in research and manufacturing.

Physicochemical Data
The melting and boiling points of ethyl heptadecanoate are key indicators of its purity and are

essential for defining storage and handling conditions. The data compiled from various sources

are presented below.

Table 1: Physical Properties of Ethyl Heptadecanoate
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Property Value Conditions

Melting Point 27 - 29 °C Atmospheric Pressure

28 °C 760 mmHg

Boiling Point 199 - 201 °C 10 mmHg

200 °C 10 mmHg

337.67 °C 760 mmHg (estimated)

185.05 °C (458.2 K) 5.32 mmHg (0.007 atm)

Molecular Formula C₁₉H₃₈O₂ N/A

Molecular Weight 298.51 g/mol N/A

Appearance White or colorless solid/powder N/A

CAS Number 14010-23-2 N/A

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for compound identification

and purity assessment. The standard methodologies for these measurements are detailed

below.

Melting Point Determination
The melting point is determined by observing the temperature range over which the solid-to-

liquid phase transition occurs. The capillary method is a standard and reliable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Calibrated thermometer or digital temperature probe

Glass capillary tubes (sealed at one end)

Procedure:
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Sample Preparation: A small quantity of dry, powdered ethyl heptadecanoate is introduced

into a glass capillary tube to a depth of 2-3 mm. The sample is packed tightly by tapping the

tube.

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent

to the thermometer or temperature probe to ensure thermal equilibrium.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point.

Measurement: The heating rate is then reduced to a slow and steady 1-2°C per minute. This

slow rate is crucial for accurate determination.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure compound, this range should

be narrow, typically 0.5-1.0°C. Impurities tend to lower and broaden the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like ethyl heptadecanoate, which have high boiling points at

atmospheric pressure, determination is often performed under reduced pressure (vacuum

distillation) to prevent thermal decomposition.

Apparatus:

Distillation flask with a side arm

Heating mantle

Condenser

Receiving flask

Calibrated thermometer

Vacuum source and manometer
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Procedure:

Apparatus Setup: A small amount of ethyl heptadecanoate is placed in the distillation flask

along with boiling chips to ensure smooth boiling. The thermometer is positioned so that the

top of the bulb is level with the bottom of the distillation flask's side arm.

Pressure Regulation: The system is connected to a vacuum pump. The pressure is reduced

to the desired level (e.g., 10 mmHg) and monitored with a manometer.

Heating: The flask is heated gently using a heating mantle.

Observation: As the liquid heats, the temperature will rise and then stabilize. The boiling

point is the constant temperature at which the vapor condenses on the thermometer bulb

and drips into the condenser. This temperature and the corresponding pressure are

recorded.

Visualization of Experimental Workflow
The logical flow for determining the key physical properties of ethyl heptadecanoate is

illustrated below. This diagram outlines the parallel procedures for melting and boiling point

determination.
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Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination

Ethyl Heptadecanoate Sample

1. Prepare Sample
(Pack Capillary Tube)

1. Prepare Sample
(Distillation Flask)

2. Place in Apparatus
(e.g., Mel-Temp)

3. Heat Slowly
(1-2°C / min)

4. Observe & Record
Melting Range

Melting Point Data
(e.g., 27-29°C)

2. Set Pressure
(Atmospheric or Vacuum)

3. Heat to Boiling

4. Observe & Record
Boiling Temperature

Boiling Point Data
(e.g., 200°C @ 10 mmHg)

Click to download full resolution via product page

Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b153879?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/38978
https://www.scbt.com/p/ethyl-heptadecanoate-14010-23-2
https://www.tcichemicals.com/OP/en/p/H0526
https://www.tcichemicals.com/OP/en/p/H0526
https://www.benchchem.com/product/b153879#ethyl-heptadecanoate-melting-point-and-boiling-point
https://www.benchchem.com/product/b153879#ethyl-heptadecanoate-melting-point-and-boiling-point
https://www.benchchem.com/product/b153879#ethyl-heptadecanoate-melting-point-and-boiling-point
https://www.benchchem.com/product/b153879#ethyl-heptadecanoate-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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